Cas no 121370-56-7 (tert-Butyl 4-(9H-purin-6-yl)-piperazine-1-carboxylate)

Tert-Butyl 4-(9H-purin-6-yl)-piperazine-1-carboxylate is a specialized organic compound. It features a purinyl group and a piperazine ring, offering unique structural and functional properties. This compound is advantageous for its potential use in drug discovery, particularly in the development of purine-based ligands. Its specific structure enables interactions with purine receptors, making it a valuable tool in medicinal chemistry research.

tert-Butyl 4-(9H-purin-6-yl)-piperazine-1-carboxylate structure

121370-56-7 structure

Product name:tert-Butyl 4-(9H-purin-6-yl)-piperazine-1-carboxylate

CAS No:121370-56-7

MF:C₁₄H₂₀N₆O₂

MW:304.3476

CID:133308

PubChem ID:6625649

tert-Butyl 4-(9H-purin-6-yl)-piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-(9H-purin-6-yl)piperazine-1-carboxylate
- 1-Piperazinecarboxylic acid, 4-(9H-purin-6-yl)-, 1,1-dimethylethyl ester
- 4-(9H-Purin-6-yl)-piperazine-1-carboxylic acid tert-butyl ester
- tert-Butyl 4-(9H-purin-6-yl)-piperazine-1-carboxylate
- 4-(6-purinyl)-1-piperazinecarboxylic acid tert-butyl ester
- 4-(9H-purin-6-yl)-piperazine-1-carboxylic acid t-butyl ester
- AC1O7DC0
- ACMC-20aa3s
- ChemDiv3_016021
- CTK4B2336
- SureCN1031240
- SureCN1031242
- Tert-Butyl 4-purin-6-ylpiperazinecarboxylate
- 4-(1H-Purin-6-yl)-1-piperazinecarboxylic acid 1,1-dimethylethyl ester
- FT-0752631
- 121370-56-7
- 1-Piperazinecarboxylic acid, 4-(1H-purin-6-yl)-, 1,1-dimethylethyl ester
- NEQXSLDABLSNMV-UHFFFAOYSA-N
- AKOS001900026
- MFCD09910377
- Z373207764
- SR-01000154442
- SR-01000154442-1
- 4-(9H-purin-6-yl)-1-piperazinecarboxylic acid 1,1-dimethylethyl ester
- SCHEMBL1031240
- DTXSID70425100
- tert-Butyl4-(9H-purin-6-yl)piperazine-1-carboxylate
- AKOS008122841
- tert-butyl 4-(7H-purin-6-yl)piperazine-1-carboxylate
- HMS1518I05
- DA-17846
- MDL： MFCD09910377
- Inchi： InChI=1S/C14H20N6O2/c1-14(2,3)22-13(21)20-6-4-19(5-7-20)12-10-11(16-8-15-10)17-9-18-12/h8-9H,4-7H2,1-3H3,(H,15,16,17,18)
- InChI Key： NEQXSLDABLSNMV-UHFFFAOYSA-N
- SMILES： CC(C)(C)OC(=O)N1CCN(CC1)C2=NC=NC3=C2N=CN3

Computed Properties

Exact Mass: 304.165
Monoisotopic Mass: 304.16477390g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 405
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 87.2Å²

Experimental Properties

Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 545.4°Cat760mmHg
Flash Point: 283.6°C
Refractive Index: 1.618
Solubility: Slightly soluble (1.6 g/l) (25 º C),
PSA: 87.24

tert-Butyl 4-(9H-purin-6-yl)-piperazine-1-carboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM138598-5g	tert-Butyl 4-(9H-purin-6-yl)-piperazine-1-carboxylate	121370-56-7	95%	5g	$593	2021-08-05
TRC	T072285-100mg	tert-Butyl 4-(9H-purin-6-yl)-piperazine-1-carboxylate	121370-56-7		100mg	$ 220.00	2022-06-03
Chemenu	CM138598-1g	tert-Butyl 4-(9H-purin-6-yl)-piperazine-1-carboxylate	121370-56-7	95%	1g	$170	2023-11-22
TRC	T072285-50mg	tert-Butyl 4-(9H-purin-6-yl)-piperazine-1-carboxylate	121370-56-7		50mg	$ 135.00	2022-06-03
Alichem	A139001594-1g	tert-Butyl 4-(9H-purin-6-yl)piperazine-1-carboxylate	121370-56-7	95%	1g	$400.00	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1664960-1g	Tert-butyl 4-(7H-purin-6-yl)piperazine-1-carboxylate	121370-56-7	98%	1g	￥5527.00	2024-08-09